![molecular formula C19H16ClNO2 B2529010 4-Chloro-3-({[(4-methylbenzoyl)oxy]imino}methyl)-1,2-dihydronaphthalene CAS No. 477887-88-0](/img/structure/B2529010.png)
4-Chloro-3-({[(4-methylbenzoyl)oxy]imino}methyl)-1,2-dihydronaphthalene
Description
4-Chloro-3-({[(4-methylbenzoyl)oxy]imino}methyl)-1,2-dihydronaphthalene, commonly referred to as 4C3M-1,2-DNP, is an organic compound that has been studied extensively for its potential applications in scientific research. It is a synthetic compound that was first synthesized in the laboratory in the early 2000s and has since become a popular reagent for various experiments in organic chemistry, biochemistry, and pharmacology. 4C3M-1,2-DNP is a versatile compound that has been used in a variety of laboratory experiments for a range of different purposes.
Scientific Research Applications
Curcumin Analog
Compound 7 is a novel curcumin analog synthesized through a three-step reaction. The most efficient step involves the condensation reaction of protected vanillin with 2-chloro-4,6-dimethylpyrimidine. The total yield achieved is 72%. Characterization using nuclear magnetic resonance (NMR) and high-resolution mass spectrometry confirms its structure . Researchers are exploring its potential as an antioxidant, anti-inflammatory, and anticancer agent.
Polymer Chemistry
The methacrylate monomer 4-chloro-3-methyl phenyl methacrylate (CMPM) can be synthesized from 4-chloro-3-methyl phenol and methacryloyl chloride. CMPM can serve as a building block for homopolymers or copolymers. For instance, copolymers of CMPM with n-butyl methacrylate exhibit unique properties due to the chlorine substitution. These polymers find applications in coatings, adhesives, and materials science .
Sulfonamide Derivatives
Compound 7 can be modified to create novel sulfonamide derivatives. By reacting N-(benzenesulfonyl)cyanamide potassium salts with 1-methyl-1H-imidazole-2-thiol or other heterocyclic thiols, researchers have synthesized 2-alkythio-4-chloro-N-[imino-(heteroaryl)methyl]benzenesulfonamides. These derivatives may have applications in medicinal chemistry, particularly as enzyme inhibitors or antimicrobial agents .
properties
IUPAC Name |
[(E)-(1-chloro-3,4-dihydronaphthalen-2-yl)methylideneamino] 4-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClNO2/c1-13-6-8-15(9-7-13)19(22)23-21-12-16-11-10-14-4-2-3-5-17(14)18(16)20/h2-9,12H,10-11H2,1H3/b21-12+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFCVKSYILXHGEA-CIAFOILYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)ON=CC2=C(C3=CC=CC=C3CC2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)O/N=C/C2=C(C3=CC=CC=C3CC2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-3-({[(4-methylbenzoyl)oxy]imino}methyl)-1,2-dihydronaphthalene | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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